86-98-6

4,7-Dichloroquinoline

In Stock

• CAS RN:
• 86-98-6

• Formula:
• C9H5Cl2N

• InChI:
• InChI=1S/C9H5Cl2N/c10-6-1-2-7-8(11)3-4-12-9(7)5-6/h1-5H

• InChIKey:
• HXEWMTXDBOQQKO-UHFFFAOYSA-N

• Chloroquine Related Compound A is an impurity of chloroquine, a 9-aminoquinoline drug that effectively inhibits viral infections in humans.
  Chloroquine Related Compound A is an impurity of chloroquine, which is a 9-aminoquinoline drug that effectively inhibits viral infections in humans.
  Chloroquine Related Compound A is an impurity of chloroquine, which is a 9-aminoquinoline drug that effectively inhibits viral infections in humans.
  A metabolite of Amodiaquine
  

N-allyl-4,6-dichloropyrimidin-2-amine

Usually In Stock

• CAS RN:
• 34386-98-6

• Formula:
• C7H7Cl2N3

• InChI:
• InChI=1S/C7H7Cl2N3/c1-2-3-10-7-11-5(8)4-6(9)12-7/h2,4H,1,3H2,(H,10,11,12)

• InChIKey:
• VVNAZZBCBNOIFA-UHFFFAOYSA-N

• N-allyl-4,6-dichloropyrimidin-2-amine is a useful research compound. Its molecular formula is C7H7Cl2N3 and its molecular weight is 204.05 g/mol. The purity is usually 95%.

(R)-Tert-butyl 2-(methoxy(methyl)carbamoyl)pyrrolidine-1-carboxylate

In Stock

• CAS RN:
• 288086-98-6

• Formula:
• C12H22N2O4

• InChI:
• InChI=1S/C12H22N2O4/c1-12(2,3)18-11(16)14-8-6-7-9(14)10(15)13(4)17-5/h9H,6-8H2,1-5H3/t9-/m1/s1

• InChIKey:
• KPVRHJIGNMLCHG-SECBINFHSA-N

• (R)-Tert-butyl 2-(methoxy(methyl)carbamoyl)pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C12H22N2O4 and its molecular weight is 258.318. The purity is usually 95%.

N1-allyl-N2-((3-((4-chlorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

In Stock

• CAS RN:
• 872986-98-6

• Formula:
• C16H20ClN3O5S

• InChI:
• InChI=1S/C16H20ClN3O5S/c1-2-8-18-15(21)16(22)19-11-14-20(9-3-10-25-14)26(23,24)13-6-4-12(17)5-7-13/h2,4-7,14H,1,3,8-11H2,(H,18,21)(H,19,22)

• InChIKey:
• AIXCPEQQVUPODO-UHFFFAOYSA-N

• N1-allyl-N2-((3-((4-chlorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C16H20ClN3O5S and its molecular weight is 401.86. The purity is usually 95%.

N-(5-chloro-2-methoxyphenyl)-2-{1'H-spiro[cyclohexane-1,2'-quinazoline]sulfanyl}acetamide

In Stock

• CAS RN:
• 893786-98-6

• Formula:
• C22H24ClN3O2S

• InChI:
• InChI=1S/C22H24ClN3O2S/c1-28-19-10-9-15(23)13-18(19)24-20(27)14-29-21-16-7-3-4-8-17(16)25-22(26-21)11-5-2-6-12-22/h3-4,7-10,13,25H,2,5-6,11-12,14H2,1H3,(H,24,27)

• InChIKey:
• SDFAEURXUUJSEE-UHFFFAOYSA-N

• N-(5-chloro-2-methoxyphenyl)-2-{1'H-spiro[cyclohexane-1,2'-quinazoline]sulfanyl}acetamide is a useful research compound. Its molecular formula is C22H24ClN3O2S and its molecular weight is 429.96. The purity is usually 95%.

3-(3-Chlorophenyl)-3'-fluoropropiophenone

In Stock

• CAS RN:
• 898786-98-6

• Formula:
• C15H12ClFO

• InChI:
• InChI=1S/C15H12ClFO/c16-13-5-1-3-11(9-13)7-8-15(18)12-4-2-6-14(17)10-12/h1-6,9-10H,7-8H2

• InChIKey:
• SSOZIRPRMFPWQR-UHFFFAOYSA-N

• 3-(3-Chlorophenyl)-3'-fluoropropiophenone is a useful research compound. Its molecular formula is C15H12ClFO and its molecular weight is 262.7 g/mol. The purity is usually 95%.

N-[2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-pyridin-3-ylethyl]-N'-isopropylethanediamide

In Stock

• CAS RN:
• 903286-98-6

• Formula:
• C21H26N4O2

• InChI:
• InChI=1S/C21H26N4O2/c1-15(2)24-21(27)20(26)23-13-19(17-8-5-10-22-12-17)25-11-9-16-6-3-4-7-18(16)14-25/h3-8,10,12,15,19H,9,11,13-14H2,1-2H3,(H,23,26)(H,24,27)

• InChIKey:
• BMSACRFGFNOQNZ-UHFFFAOYSA-N

• N-[2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-pyridin-3-ylethyl]-N'-isopropylethanediamide is a useful research compound. Its molecular formula is C21H26N4O2 and its molecular weight is 366.465. The purity is usually 95%.

2,6-difluoro-N-[2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl]benzamide

In Stock

• CAS RN:
• 932986-98-6

• Formula:
• C18H13F3N2OS

• InChI:
• InChI=1S/C18H13F3N2OS/c19-12-4-1-3-11(9-12)18-23-13(10-25-18)7-8-22-17(24)16-14(20)5-2-6-15(16)21/h1-6,9-10H,7-8H2,(H,22,24)

• InChIKey:
• LNWDCFULECTRHZ-UHFFFAOYSA-N

• 2,6-difluoro-N-[2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl]benzamide is a useful research compound. Its molecular formula is C18H13F3N2OS and its molecular weight is 362.37. The purity is usually 95%.

3-methyl-N-(5-oxido-2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)butanamide

In Stock

• CAS RN:
• 958586-98-6

• Formula:
• C17H21N3O2S

• InChI:
• InChI=1S/C17H21N3O2S/c1-11(2)8-16(21)18-17-14-9-23(22)10-15(14)19-20(17)13-6-4-12(3)5-7-13/h4-7,11H,8-10H2,1-3H3,(H,18,21)

• InChIKey:
• CIGQRFKZAIQLEA-UHFFFAOYSA-N

• 3-methyl-N-(5-oxido-2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)butanamide is a useful research compound. Its molecular formula is C17H21N3O2S and its molecular weight is 331.43. The purity is usually 95%.

4-Cyclopentene-1,3-dione, 2-(1-hydroxyethylidene)-4-methyl-

• CAS RN:
• 128886-98-6

• Formula:
• C8H8O3

• InChI:
• InChI=1S/C8H8O3/c1-4-3-6(10)7(5(2)9)8(4)11/h3,11H,1-2H3

• InChIKey:
• RVRIIDSRIPHWDF-UHFFFAOYSA-N

• 4-Cyclopentene-1,3-dione, 2-(1-hydroxyethylidene)-4-methyl-, also known as 4-Cyclopentene-1,3-dione, 2-(1-hydroxyethylidene)-4-methyl-, is a useful research compound. Its molecular formula is C8H8O3 and its molecular weight is 152.15 g/mol. The purity is usually 95%.

N-benzyl-4-ethoxy-N-[(1-ethyl-1H-pyrazol-5-yl)methyl]benzenesulfonamide

In Stock

• CAS RN:
• 1174886-98-6

• Formula:
• C21H25N3O3S

• InChI:
• InChI=1S/C21H25N3O3S/c1-3-24-19(14-15-22-24)17-23(16-18-8-6-5-7-9-18)28(25,26)21-12-10-20(11-13-21)27-4-2/h5-15H,3-4,16-17H2,1-2H3

• InChIKey:
• COWMZHBMMOSZRL-UHFFFAOYSA-N

• N-benzyl-4-ethoxy-N-[(1-ethyl-1H-pyrazol-5-yl)methyl]benzenesulfonamide is a useful research compound. Its molecular formula is C21H25N3O3S and its molecular weight is 399.5 g/mol. The purity is usually 95%.

(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)(1H-indol-3-yl)methanone

In Stock

• CAS RN:
• 1797886-98-6

• Formula:
• C17H16N2O4S

• InChI:
• InChI=1S/C17H16N2O4S/c20-17(15-8-18-16-6-2-1-5-14(15)16)19-9-13(10-19)24(21,22)11-12-4-3-7-23-12/h1-8,13,18H,9-11H2

• InChIKey:
• RFMPXMGQOJOFTP-UHFFFAOYSA-N

• (3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)(1H-indol-3-yl)methanone is a useful research compound. Its molecular formula is C17H16N2O4S and its molecular weight is 344.39. The purity is usually 95%.

Tert-butyl 3-(hydroxymethyl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate

In Stock

• CAS RN:
• 2138186-98-6

• Formula:
• C13H21NO3

• InChI:
• InChI=1S/C13H21NO3/c1-13(2,3)17-12(16)14-10-4-5-11(14)7-9(6-10)8-15/h6,10-11,15H,4-5,7-8H2,1-3H3

• InChIKey:
• HJXWPKPVSDNPGM-UHFFFAOYSA-N

• Tert-butyl 3-(hydroxymethyl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate is a useful research compound. Its molecular formula is C13H21NO3 and its molecular weight is 239.315. The purity is usually 95%.

N-(3-Methoxyphenyl)-6-phenyl-2-azaspiro[3.3]heptane-2-carboxamide

Usually In Stock

• CAS RN:
• 2379986-98-6

• Formula:
• C20H22N2O2

• InChI:
• InChI=1S/C20H22N2O2/c1-24-18-9-5-8-17(10-18)21-19(23)22-13-20(14-22)11-16(12-20)15-6-3-2-4-7-15/h2-10,16H,11-14H2,1H3,(H,21,23)

• InChIKey:
• TWXKGFLEGKBKDW-UHFFFAOYSA-N

• N-(3-Methoxyphenyl)-6-phenyl-2-azaspiro[3.3]heptane-2-carboxamide is a useful research compound. Its molecular formula is C20H22N2O2 and its molecular weight is 322.408. The purity is usually 95%.